Cas no 1554779-20-2 (6-Bromo-2,8-dimethyl-[1,2,4]triazolo[1,5-a]pyridine)

• Product Name: 6-Bromo-2,8-dimethyl-[1,2,4]triazolo[1,5-a]pyridine
• CAS No: 1554779-20-2
• MF: C₈H₈BrN₃
• MW: 226.0732
• CID: 5084329
• PubChem ID: 83965344
• Update Time: 2025-05-19

6-Bromo-2,8-dimethyl-[1,2,4]triazolo[1,5-a]pyridine Chemical and Physical Properties

Names and Identifiers

• 6-bromo-2,8-dimethyl-[1,2,4]triazolo[1,5-a]pyridine
• MFCD26732010
• SCHEMBL19761072
• DB-169606
• Z1813164174
• 1554779-20-2
• BS-44703
• EN300-6739683
• AT32117
• SY271766
• 6-Bromo-2,8-dimethyl-[1,2,4]triazolo[1,5-a]pyridine

• Inchi： 1S/C8H8BrN3/c1-5-3-7(9)4-12-8(5)10-6(2)11-12/h3-4H,1-2H3
• InChI Key： ORMHPSPKPTUVNW-UHFFFAOYSA-N
• SMILES： BrC1=C([H])N2C(C(C([H])([H])[H])=C1[H])=NC(C([H])([H])[H])=N2

Computed Properties

• Exact Mass: 224.99016g/mol
• Monoisotopic Mass: 224.99016g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 30.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridines

Additional information on 6-Bromo-2,8-dimethyl-[1,2,4]triazolo[1,5-a]pyridine

Introduction to 6-Bromo-2,8-dimethyl-[1,2,4]triazolo[1,5-a]pyridine (CAS No. 1554779-20-2)

6-Bromo-2,8-dimethyl-[1,2,4]triazolo[1,5-a]pyridine, with the chemical identifier CAS No. 1554779-20-2, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its unique structural properties and potential biological activities. This compound belongs to the triazolopyridine class of molecules, which are known for their broad spectrum of pharmacological effects. The presence of a bromine substituent at the 6-position and methyl groups at the 2- and 8-positions enhances its reactivity and makes it a valuable scaffold for further derivatization and drug development.

The structure of 6-Bromo-2,8-dimethyl-[1,2,4]triazolo[1,5-a]pyridine consists of a pyridine ring fused with a triazole ring system. This fusion creates a rigid framework that can interact favorably with biological targets. The bromine atom serves as a handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are commonly employed in the synthesis of complex pharmaceutical molecules. Additionally, the methyl groups at the 2- and 8-positions contribute to the steric environment of the molecule, influencing its binding affinity and selectivity.

In recent years, there has been growing interest in heterocyclic compounds as pharmacophores due to their ability to modulate biological pathways effectively. Triazolopyridines, in particular, have been explored for their potential in treating various diseases, including cancer, inflammation, and infectious disorders. The biological activity of 6-Bromo-2,8-dimethyl-[1,2,4]triazolo[1,5-a]pyridine has been investigated in several preclinical studies. These studies have revealed that the compound exhibits promising properties as an inhibitor of certain kinases and other enzymes involved in cellular signaling pathways.

One of the most notable findings regarding the pharmacological effects of this compound is its ability to inhibit Janus kinases (JAKs), which are involved in inflammatory responses and immune regulation. In vitro studies have demonstrated that 6-Bromo-2,8-dimethyl-[1,2,4]triazolo[1,5-a]pyridine can potently block JAK-dependent signaling cascades. This makes it a potential candidate for the development of drugs targeting autoimmune diseases and chronic inflammation. Furthermore, its interaction with other targets such as tyrosine kinases has also been explored. These interactions may lead to novel therapeutic strategies for cancer treatment.

The synthesis of 6-Bromo-2,8-dimethyl-[1,2,4]triazolo[1,5-a]pyridine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The synthesis typically begins with the formation of the triazole ring via cycloaddition reactions between appropriate precursors. Subsequent functionalization steps include bromination at the 6-position and alkylation at the 2- and 8-positions using methylating agents. The final product is then purified through techniques such as column chromatography or recrystallization.

The chemical properties of this compound make it an attractive intermediate for further drug discovery efforts. Its stability under various reaction conditions allows for easy modification without significant degradation. Additionally, its solubility profile in common organic solvents facilitates its use in high-throughput screening assays and combinatorial chemistry libraries.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of small molecules like 6-Bromo-2,8-dimethyl-[1,2,4]triazolo[1,5-a]pyridine to biological targets with high accuracy. These predictions can guide experimental efforts by identifying key interactions between the molecule and its target proteins or enzymes. This approach has accelerated the discovery process by allowing virtual screening of large compound libraries before conducting expensive wet-lab experiments.

The drug development pipeline for this compound is still in its early stages; however， preliminary results are encouraging enough to warrant further investigation into its therapeutic potential。 Collaborative efforts between academic institutions， pharmaceutical companies， and biotech firms are essential to translate these findings into clinical trials and eventually into marketable drugs.

In conclusion， 6-Bromo-2，8-dimethyl-[1，2，4]-triazolo[1，5-a]-pyridine (CAS No．1554779—20—2) is a structurally interesting heterocyclic compound with significant promise in pharmaceutical applications． Its unique chemical features make it a versatile scaffold for drug design， particularly in targeting inflammatory and oncological diseases． As research continues， we can expect more insights into its full therapeutic potential， paving the way for novel treatments that could benefit patients worldwide．